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Compound of Interest

Compound Name: 5-Methylhexanal

Cat. No.: B128087

Essential Safety and Handling Guide for 5-
Methylhexanal

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-Methylhexanal (CAS No. 1860-39-5) in a laboratory setting.
Adherence to these guidelines is critical to ensure personal safety and minimize environmental
impact.

I. Hazard Identification and Personal Protective
Equipment (PPE)

5-Methylhexanal is a flammable liquid and vapor that can cause skin, eye, and respiratory
irritation.[1] It is imperative to use appropriate personal protective equipment (PPE) and
engineering controls to minimize exposure.

Engineering Controls:

» Always handle 5-Methylhexanal in a well-ventilated area, preferably within a certified
chemical fume hood.
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e Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.

Recommended Personal Protective Equipment:

Protection Type Specific Recommendations

Chemical safety goggles are mandatory. A face
Eye and Face Protection shield should be worn in situations with a higher

risk of splashing.

- Gloves: Wear chemically resistant gloves.
While specific breakthrough times for 5-
Methylhexanal are not readily available, nitrile or
neoprene gloves are generally recommended
for handling aldehydes. Always inspect gloves
Skin Protection for any signs of degradation before and during
use, and replace them immediately if
compromised. - Lab Coat: A flame-resistant lab
coat or apron should be worn over personal
clothing. - Footwear: Closed-toe shoes are

required.

For routine handling within a fume hood,

respiratory protection is typically not required. If
Respiratory Protection there is a potential for inhalation exposure (e.g.,

a large spill), a NIOSH-approved respirator with

an organic vapor cartridge should be used.

Il. Quantitative Data Summary

The following table summarizes key quantitative data for 5-Methylhexanal for quick reference.
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Property Value
CAS Number 1860-39-5
Molecular Formula C7H140

Molecular Weight 114.19 g/mol [1]
Appearance Colorless liquid

Boiling Point 141.2 °C at 760 mmHg[2]
Flash Point 32.6 °C[2]

Vapor Pressure

5.92 mmHg at 25°CJ[2]

Occupational Exposure Limits (OELSs)

No specific OSHA PEL, ACGIH TLV, or NIOSH
REL has been established for 5-Methylhexanal.
In the absence of a specific OEL, it is prudent to
handle this compound with a high degree of

caution to minimize any potential exposure.

lll. Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and compliance.

Experimental Workflow for Safe Handling:
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Caption: Workflow for the safe handling of 5-Methylhexanal.
Step-by-Step Handling Protocol:

e Preparation:

o Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for

5-Methylhexanal.

o Assemble all necessary equipment and materials in the chemical fume hood.

o Don the appropriate PPE as outlined in Section I.
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e Handling:

o Conduct all manipulations of 5-Methylhexanal inside a certified chemical fume hood to
minimize inhalation exposure.

o Use the smallest quantity of the chemical necessary for the experiment.
o Avoid direct contact with skin and eyes.
e Storage:
o Store 5-Methylhexanal in a tightly sealed, properly labeled container.
o Keep in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.
o Store away from incompatible materials such as strong oxidizing agents.
Disposal Plan:

e Unused 5-Methylhexanal: Unused or surplus 5-Methylhexanal must be disposed of as
hazardous waste. Do not pour it down the drain.

o Contaminated Materials: Any materials contaminated with 5-Methylhexanal (e.g., gloves,
paper towels, pipette tips) should be collected in a designated, sealed hazardous waste
container.

o Labeling and Collection: All waste containers must be clearly labeled as "Hazardous Waste
and include the chemical name "5-Methylhexanal." Follow your institution's specific
procedures for hazardous waste collection and disposal.

IV. Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b128087?utm_src=pdf-body
https://www.benchchem.com/product/b128087?utm_src=pdf-body
https://www.benchchem.com/product/b128087?utm_src=pdf-body
https://www.benchchem.com/product/b128087?utm_src=pdf-body
https://www.benchchem.com/product/b128087?utm_src=pdf-body
https://www.benchchem.com/product/b128087?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) o
clothing and shoes. Seek medical attention if

irritation develops or persists.

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water. Never
Ingestion i ) )
give anything by mouth to an unconscious

person. Seek immediate medical attention.

Spill Response:

Evacuate: Evacuate the immediate area.

e Ventilate: Ensure the area is well-ventilated (if safe to do so).

o Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain
the spill.

o Collect: Carefully collect the absorbed material and place it in a sealed, labeled container for
hazardous waste disposal.

o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

o Report: Report the spill to your institution's Environmental Health and Safety (EHS)
department. For large spills, evacuate the area and contact EHS immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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